Cas no 2034328-15-7 ((5-bromopyridin-3-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone)

• Product Name: (5-bromopyridin-3-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone
• CAS No: 2034328-15-7
• MF: C₁₉H₁₆BrN₃O₂
• MW: 398.25324344635
• CID: 5550439
• Update Time: 2025-05-25

(5-bromopyridin-3-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-bromopyridin-3-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone

• Inchi： 1S/C19H16BrN3O2/c20-15-9-14(10-21-11-15)19(24)23-8-7-16(12-23)25-18-6-5-13-3-1-2-4-17(13)22-18/h1-6,9-11,16H,7-8,12H2
• InChI Key： WEQJQUIQSSFHDZ-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=CN=C1)(N1CCC(OC2=CC=C3C(=N2)C=CC=C3)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on (5-bromopyridin-3-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone

Comprehensive Analysis of (5-bromopyridin-3-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone (CAS No. 2034328-15-7)

The compound (5-bromopyridin-3-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone (CAS No. 2034328-15-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a 5-bromopyridine moiety and a quinoline-based pyrrolidine scaffold, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor or ligand for targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on heterocyclic compounds like this one due to their versatility in modulating biological pathways. The presence of both bromine and nitrogen-rich rings enhances its reactivity, making it a candidate for cross-coupling reactions in synthetic chemistry. This aligns with trends in green chemistry, where efficient synthesis methods are prioritized to reduce environmental impact. Users searching for "CAS 2034328-15-7 applications" or "quinoline derivatives in drug design" will find this compound relevant to cutting-edge research.

The pyrrolidine core in this molecule contributes to its conformational flexibility, a trait valued in bioactive molecule development. Computational studies suggest its potential interaction with G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative disease research. Additionally, its logP value and solubility profile are frequently queried in databases, reflecting industry interest in ADMET properties optimization. These aspects make it a subject of interest for queries like "structure-activity relationship of bromopyridine derivatives."

From a synthetic perspective, the methanone bridge between the two aromatic systems offers stability while allowing for further functionalization. This characteristic is crucial for researchers investigating "scaffold hopping strategies" or "fragment-based drug discovery." The compound’s crystallographic data (where available) also provides insights into molecular packing—a key consideration for solid-state chemistry enthusiasts and those studying "co-crystal engineering."

Emerging trends in AI-driven drug discovery have increased searches for "novel quinoline-based scaffolds," where this compound’s 3D pharmacophore features could be leveraged. Its electrophilic sites (e.g., the bromine atom) enable participation in click chemistry reactions, a technique widely adopted in bioconjugation and proteomics. Such attributes resonate with laboratories exploring "high-throughput screening libraries" or "targeted protein degradation."

Regulatory and safety profiles of 2034328-15-7 remain under investigation, with particular emphasis on its metabolic stability in preclinical models. These studies address common search queries like "in vitro toxicity of brominated heterocycles." Furthermore, its potential as a fluorescence probe precursor—due to the quinoline fluorophore—has sparked interest in bioimaging applications, linking it to searches for "small-molecule sensors."

In summary, (5-bromopyridin-3-yl)-(3-quinolin-2-yloxypyrrolidin-1-yl)methanone represents a multifaceted compound bridging medicinal chemistry and materials science. Its structural complexity and functional diversity make it a valuable subject for researchers querying "innovative heterocyclic building blocks" or "next-generation therapeutic agents." As the field evolves, this compound’s role in addressing challenges like drug resistance and selective target engagement will likely expand, reinforcing its relevance in contemporary scientific discourse.